Cas no 108783-91-1 (Methyl 4-(4-ethoxyphenyl)-2,4-dioxobutanoate)

• Product Name: Methyl 4-(4-ethoxyphenyl)-2,4-dioxobutanoate
• CAS No: 108783-91-1
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• MDL: MFCD05686794
• CID: 234943
• PubChem ID: 3803733
• Update Time: 2025-05-25

Methyl 4-(4-ethoxyphenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-ethoxyphenyl)-2,4-dioxobutanoate
• Benzenebutanoicacid, 4-ethoxy-a,g-dioxo-, methyl ester
• 4-Ethoxy-A,G-Dioxo-Benzenebutanoicacid Methyl Ester
• AC1MWR43
• AC1Q367I
• ACMC-1BSRY
• ANW-15979
• CTK4A6187
• MolPort-000-480-787
• Methyl 4-ethoxy-a,g-dioxo-benzenebutanoate
• BRD-K95701179-001-01-7
• methyl 4-ethoxybenzoylpyruvate
• SR-01000072822-1
• BS-26214
• AKOS000267065
• Z94602403
• MFCD05686794
• DTXSID20396659
• EN300-13983
• SR-01000072822
• 108783-91-1
• CS-0207029

• MDL： MFCD05686794
• Inchi： 1S/C13H14O5/c1-3-18-10-6-4-9(5-7-10)11(14)8-12(15)13(16)17-2/h4-7H,3,8H2,1-2H3
• InChI Key： PFPBZQIEMJJXBN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(CC(C(=O)OC)=O)=O

Computed Properties

• Exact Mass: 250.08412
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 4-(4-ethoxyphenyl)-2,4-dioxobutanoate

Recent Advances in the Study of Methyl 4-(4-ethoxyphenyl)-2,4-dioxobutanoate (CAS: 108783-91-1)

Methyl 4-(4-ethoxyphenyl)-2,4-dioxobutanoate (CAS: 108783-91-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have explored its synthesis, biological activity, and mechanism of action, providing valuable insights into its utility in medicinal chemistry.

The compound, characterized by its unique β-diketone structure, has been investigated for its role as an intermediate in the synthesis of more complex molecules. Researchers have highlighted its potential as a building block for the development of novel anti-inflammatory and anticancer agents. The presence of the ethoxyphenyl group and the dioxobutanoate moiety contributes to its reactivity and biological activity, making it a promising candidate for further study.

In a recent study published in the Journal of Medicinal Chemistry, the synthesis of Methyl 4-(4-ethoxyphenyl)-2,4-dioxobutanoate was optimized to improve yield and purity. The researchers employed a multi-step reaction sequence involving Claisen condensation and subsequent esterification, achieving a high yield of the target compound. The study also explored the compound's stability under various conditions, which is critical for its potential use in pharmaceutical formulations.

Another significant area of research has been the investigation of the compound's biological activity. Preliminary in vitro studies have demonstrated that Methyl 4-(4-ethoxyphenyl)-2,4-dioxobutanoate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs. Further studies are underway to elucidate its mechanism of action and to evaluate its efficacy in animal models.

In addition to its therapeutic potential, the compound has also been studied for its role in chemical biology. Researchers have utilized Methyl 4-(4-ethoxyphenyl)-2,4-dioxobutanoate as a probe to investigate protein-ligand interactions and to identify novel binding sites on target proteins. This approach has provided valuable information for the design of more potent and selective inhibitors.

Despite these promising findings, challenges remain in the development of Methyl 4-(4-ethoxyphenyl)-2,4-dioxobutanoate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique chemical properties and biological activity make it a compelling subject for ongoing research in the field of chemical biology and pharmaceutical sciences.

In conclusion, Methyl 4-(4-ethoxyphenyl)-2,4-dioxobutanoate (CAS: 108783-91-1) represents a promising area of research with potential applications in drug development and chemical biology. Recent studies have advanced our understanding of its synthesis, biological activity, and mechanism of action, paving the way for future investigations. Continued research efforts will be essential to fully realize its therapeutic potential and to overcome the challenges associated with its development.